Cas no 1182744-05-3 (1-(2-METHOXYPHENYL)HEXAN-2-AMINE)

• Product Name: 1-(2-METHOXYPHENYL)HEXAN-2-AMINE
• CAS No: 1182744-05-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5596538
• PubChem ID: 61079823
• Update Time: 2023-08-15

1-(2-METHOXYPHENYL)HEXAN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHOXYPHENYL)HEXAN-2-AMINE
• Benzeneethanamine, α-butyl-2-methoxy-
• 1182744-05-3
• N14519

• Inchi： 1S/C13H21NO/c1-3-4-8-12(14)10-11-7-5-6-9-13(11)15-2/h5-7,9,12H,3-4,8,10,14H2,1-2H3
• InChI Key： DUJHZXPLVLAFFZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)C(N)CCCC

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 299.6±15.0 °C(Predicted)
• pka: 10.59±0.35(Predicted)